Cas no 1428364-32-2 (N-ethyl-N-(3-methylphenyl)-5H,6H,7H-pyrazolo3,2-b1,3oxazine-3-carboxamide)

N-ethyl-N-(3-methylphenyl)-5H,6H,7H-pyrazolo3,2-b1,3oxazine-3-carboxamide structure
1428364-32-2 structure
Product Name:N-ethyl-N-(3-methylphenyl)-5H,6H,7H-pyrazolo3,2-b1,3oxazine-3-carboxamide
CAS No:1428364-32-2
MF:C16H19N3O2
MW:285.340963602066
CID:6130390
PubChem ID:71789441
Update Time:2025-07-15

N-ethyl-N-(3-methylphenyl)-5H,6H,7H-pyrazolo3,2-b1,3oxazine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

    • N-ethyl-N-(3-methylphenyl)-5H,6H,7H-pyrazolo3,2-b1,3oxazine-3-carboxamide
    • 5H-Pyrazolo[5,1-b][1,3]oxazine-3-carboxamide, N-ethyl-6,7-dihydro-N-(3-methylphenyl)-
    • F6212-0149
    • N-ethyl-N-(3-methylphenyl)-6,7-dihydro-5H-pyrazolo[5,1-b][1,3]oxazine-3-carboxamide
    • N-ethyl-N-(m-tolyl)-6,7-dihydro-5H-pyrazolo[5,1-b][1,3]oxazine-3-carboxamide
    • 1428364-32-2
    • AKOS024539246
    • N-ETHYL-N-(3-METHYLPHENYL)-5H,6H,7H-PYRAZOLO[3,2-B][1,3]OXAZINE-3-CARBOXAMIDE
    • VU0537141-1
    • Inchi: 1S/C16H19N3O2/c1-3-18(13-7-4-6-12(2)10-13)15(20)14-11-17-19-8-5-9-21-16(14)19/h4,6-7,10-11H,3,5,8-9H2,1-2H3
    • InChI Key: UMBNHQGFGLJNOU-UHFFFAOYSA-N
    • SMILES: O1CCCN2N=CC(C(N(CC)C3=CC=CC(C)=C3)=O)=C12

Computed Properties

  • Exact Mass: 285.147726857g/mol
  • Monoisotopic Mass: 285.147726857g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 3
  • Complexity: 377
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 47.4Ų

Experimental Properties

  • Density: 1.22±0.1 g/cm3(Predicted)
  • Boiling Point: 494.1±45.0 °C(Predicted)
  • pka: 0.95±0.20(Predicted)

N-ethyl-N-(3-methylphenyl)-5H,6H,7H-pyrazolo3,2-b1,3oxazine-3-carboxamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F6212-0149-2μmol
N-ethyl-N-(3-methylphenyl)-5H,6H,7H-pyrazolo[3,2-b][1,3]oxazine-3-carboxamide
1428364-32-2
2μmol
$85.5 2023-09-09
Life Chemicals
F6212-0149-5μmol
N-ethyl-N-(3-methylphenyl)-5H,6H,7H-pyrazolo[3,2-b][1,3]oxazine-3-carboxamide
1428364-32-2
5μmol
$94.5 2023-09-09
Life Chemicals
F6212-0149-10μmol
N-ethyl-N-(3-methylphenyl)-5H,6H,7H-pyrazolo[3,2-b][1,3]oxazine-3-carboxamide
1428364-32-2
10μmol
$103.5 2023-09-09
Life Chemicals
F6212-0149-20μmol
N-ethyl-N-(3-methylphenyl)-5H,6H,7H-pyrazolo[3,2-b][1,3]oxazine-3-carboxamide
1428364-32-2
20μmol
$118.5 2023-09-09
Life Chemicals
F6212-0149-1mg
N-ethyl-N-(3-methylphenyl)-5H,6H,7H-pyrazolo[3,2-b][1,3]oxazine-3-carboxamide
1428364-32-2
1mg
$81.0 2023-09-09
Life Chemicals
F6212-0149-2mg
N-ethyl-N-(3-methylphenyl)-5H,6H,7H-pyrazolo[3,2-b][1,3]oxazine-3-carboxamide
1428364-32-2
2mg
$88.5 2023-09-09
Life Chemicals
F6212-0149-3mg
N-ethyl-N-(3-methylphenyl)-5H,6H,7H-pyrazolo[3,2-b][1,3]oxazine-3-carboxamide
1428364-32-2
3mg
$94.5 2023-09-09
Life Chemicals
F6212-0149-4mg
N-ethyl-N-(3-methylphenyl)-5H,6H,7H-pyrazolo[3,2-b][1,3]oxazine-3-carboxamide
1428364-32-2
4mg
$99.0 2023-09-09
Life Chemicals
F6212-0149-5mg
N-ethyl-N-(3-methylphenyl)-5H,6H,7H-pyrazolo[3,2-b][1,3]oxazine-3-carboxamide
1428364-32-2
5mg
$103.5 2023-09-09
Life Chemicals
F6212-0149-10mg
N-ethyl-N-(3-methylphenyl)-5H,6H,7H-pyrazolo[3,2-b][1,3]oxazine-3-carboxamide
1428364-32-2
10mg
$118.5 2023-09-09

Additional information on N-ethyl-N-(3-methylphenyl)-5H,6H,7H-pyrazolo3,2-b1,3oxazine-3-carboxamide

Introduction to N-ethyl-N-(3-methylphenyl)-5H,6H,7H-pyrazolo[3,2-b][1,3]oxazine-3-carboxamide (CAS No. 1428364-32-2)

N-ethyl-N-(3-methylphenyl)-5H,6H,7H-pyrazolo[3,2-b][1,3]oxazine-3-carboxamide, identified by its CAS number 1428364-32-2, is a sophisticated heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of pyrazolo[3,2-b][1,3]oxazine derivatives, which are known for their diverse biological activities and potential therapeutic applications.

The molecular structure of this compound features a fused ring system consisting of a pyrazole ring and an oxazine ring, connected in a [3,2-b] configuration. This unique arrangement contributes to its distinct chemical properties and biological interactions. The presence of an amide functional group at the 3-position of the oxazine ring further enhances its reactivity and potential utility in drug design.

One of the most compelling aspects of N-ethyl-N-(3-methylphenyl)-5H,6H,7H-pyrazolo[3,2-b][1,3]oxazine-3-carboxamide is its potential as a lead compound in the development of novel therapeutic agents. Recent studies have highlighted its promising activity against various biological targets, including enzymes and receptors involved in inflammatory pathways. The compound's ability to modulate these pathways makes it a valuable candidate for further investigation in the treatment of chronic inflammatory diseases.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the interactions between this compound and its biological targets. These studies have revealed that the N-ethyl-N-(3-methylphenyl) substituents play a crucial role in determining its binding affinity and specificity. The methyl group on the phenyl ring appears to enhance the compound's solubility and bioavailability, while the ethyl group contributes to its interactions with biological macromolecules.

In vitro experiments have demonstrated that N-ethyl-N-(3-methylphenyl)-5H,6H,7H-pyrazolo[3,2-b][1,3]oxazine-3-carboxamide exhibits significant inhibitory activity against several key enzymes implicated in inflammation and oxidative stress. For instance, preliminary data suggest that it may effectively inhibit cyclooxygenase (COX) enzymes, which are central to the production of prostaglandins and other pro-inflammatory mediators. This property positions the compound as a potential alternative or adjunct therapy for conditions such as rheumatoid arthritis and inflammatory bowel disease.

The oxazine ring component of this molecule has also been implicated in its biological activity. Studies indicate that oxazine derivatives can interact with specific binding sites on target proteins, leading to altered enzyme function or receptor signaling. The 3-carboxamide group further contributes to the compound's pharmacological profile by providing a site for hydrogen bonding interactions with biological targets. These interactions are critical for achieving high affinity and selectivity in drug design.

Investigations into the pharmacokinetic properties of N-ethyl-N-(3-methylphenyl)-5H,6H,7H-pyrazolo[3,2-b][1,3]oxazine-3-carboxamide have revealed promising characteristics for clinical development. Preliminary pharmacokinetic studies suggest that the compound exhibits reasonable oral bioavailability and moderate metabolic stability. These findings are encouraging for future clinical trials aimed at evaluating its therapeutic efficacy in vivo.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies have been employed to optimize yield and purity. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in constructing the complex fused ring system characteristic of this molecule. The synthesis also benefits from modern purification techniques like high-performance liquid chromatography (HPLC), which ensure high-quality material for subsequent biological evaluation.

The role of computational methods in the study of N-ethyl-N-(3-methylphenyl)-5H,6H,7H-pyrazolo[3,2-b][1,3]oxazine-3-carboxamide cannot be overstated. Molecular dynamics simulations have provided insights into how this compound interacts with biological targets at an atomic level. These simulations have helped researchers identify key binding residues and optimize the molecular structure for improved binding affinity. Additionally, virtual screening techniques have been used to identify potential analogs with enhanced pharmacological properties.

The future direction of research on this compound includes exploring its potential applications in treating neurological disorders. Preliminary evidence suggests that pyrazolo[3,2-b][1,3]oxazine derivatives may modulate neurotransmitter systems involved in conditions such as Alzheimer's disease and Parkinson's disease. Further investigation into these mechanisms could lead to novel therapeutic strategies for these challenging neurological conditions.

In conclusion,N-ethyl-N-(3-methylphenyl)-5H,6H,7H-pyrazolo[3,2-b][1,3]oxazine- -carboxamide (CAS No.1428364-32-2) represents a significant advancement in pharmaceutical chemistry with its unique molecular structure and promising biological activities。 Its potential as a lead compound for treating inflammatory diseases, neurological disorders,and other conditions underscores its importance as an area of continued research。

Recommended suppliers
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd